Cas no 2227867-88-9 ((1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• CAS No: 2227867-88-9
• MF: C₉H₁₁N₃O₅
• MW: 241.200742006302
• CID: 6292577
• PubChem ID: 165708924
• Update Time: 2025-05-23

(1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• 2227867-88-9
• EN300-1796664

• Inchi： 1S/C9H11N3O5/c1-5-7(9(13)4-10)2-6(11(14)15)3-8(5)12(16)17/h2-3,9,13H,4,10H2,1H3/t9-/m0/s1
• InChI Key： YZIPDGCVNFAUBV-VIFPVBQESA-N
• SMILES： O[C@@H](CN)C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.06987046g/mol
• Monoisotopic Mass: 241.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų

Additional information on (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol

(1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol: A Comprehensive Overview

(1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, also known by its CAS number 2227867-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the ethanolamine moiety and a substituted phenyl group with two nitro groups and a methyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structural complexity of (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol has been leveraged in recent studies to explore its role in various biochemical pathways. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory or anti-cancer properties. The nitro groups on the phenyl ring are known to contribute to the molecule's reactivity, making it a valuable intermediate in organic synthesis.

Recent advancements in stereochemistry have highlighted the importance of the (R)-configuration in this compound. The chirality at the ethanolamine carbon is crucial for determining the molecule's interactions with biological systems. Studies have shown that the (R)-enantiomer exhibits superior binding affinity to certain receptors compared to its (S)-counterpart, making it a promising candidate for enantioselective drug design.

In terms of synthesis, (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and reduction reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of green chemistry principles in these synthetic pathways has also been explored, aligning with current trends toward sustainable chemical practices.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it may possess anti-proliferative effects against certain cancer cell lines, potentially through modulation of signaling pathways involved in cell growth and apoptosis. Additionally, its ability to inhibit inflammatory mediators has positioned it as a potential lead compound for anti-inflammatory drug development.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicity profile of (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol. Ongoing studies are investigating its absorption, distribution, metabolism, and excretion (ADME) characteristics to evaluate its suitability as a drug candidate. These studies are critical for determining whether this compound can progress to clinical trials and eventual therapeutic use.

In conclusion, (1R)-2-amino-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol represents a valuable molecule with diverse applications in chemical synthesis and drug discovery. Its unique structure and stereochemical properties make it an attractive target for further research. As new findings emerge from ongoing studies, this compound is poised to contribute significantly to advancements in medicinal chemistry and related fields.